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Compound of Interest

Compound Name: Sodium amalgam

Cat. No.: B078929 Get Quote

Introduction

Sodium amalgam, an alloy of sodium and mercury, is a powerful reducing agent utilized in

various chemical syntheses.[1][2] While it offers better handling properties compared to pure

sodium, it presents significant hazards due to its reactivity and the toxicity of mercury.[1][2]

These application notes provide detailed procedures for the safe handling, preparation, and

disposal of sodium amalgam in a laboratory setting, intended for use by trained researchers,

scientists, and drug development professionals.

Hazard Summary

Sodium amalgam is a flammable solid that reacts violently with water, releasing flammable

hydrogen gas that may ignite spontaneously.[3][4][5] It is corrosive and can cause severe burns

to the skin, eyes, and respiratory tract.[3][5] Due to its mercury content, it is toxic by inhalation,

in contact with skin, and if swallowed, with a danger of cumulative effects.[2][3]
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Hazard Class Classification Precautionary Statements

Substances which, in contact

with water, emit flammable

gases

Category 1

P223: Keep away from any

possible contact with water,

because of violent reaction

and possible flash fire.

P231+P232: Handle under

inert gas. Protect from

moisture.[5]

Skin Corrosion/Irritation Category 1 B

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P301+P330+P331: IF

SWALLOWED: Rinse mouth.

Do NOT induce vomiting.[5]

Serious Eye Damage/Eye

Irritation
Category 1

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[5]

Acute Toxicity, Inhalation Category 2

P260: Do not breathe

dust/fume/gas/mist/vapors/spr

ay. P304+P340: IF INHALED:

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing.[5]

Reproductive Toxicity Category 1B
P201: Obtain special

instructions before use.[5]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1

P262: Do not get in eyes, on

skin, or on clothing.[5]

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 1
P273: Avoid release to the

environment.[5]
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Table 2: Incompatible Materials and Conditions to Avoid

Category Examples

Conditions to Avoid
Exposure to moist air or water, sources of

ignition, excess heat.[3][5]

Incompatible Materials
Acids, Halogens, Oxidizing agents, Water.[3][4]

[5]

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye/Face Protection

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield is also

required.[3][6]

Protects against splashes of

corrosive material and

potential explosions.

Skin Protection

Flame-resistant lab coat (e.g.,

Nomex®), buttoned, with full-

length pants and closed-toe

shoes.[6][7]

Prevents skin contact with

corrosive material and

provides protection from fire.

Hand Protection

Inner Kevlar® gloves covered

with outer disposable nitrile or

neoprene gloves.[6][7]

Provides chemical resistance

and protection from thermal

hazards.

Respiratory Protection

A NIOSH/MSHA approved

respirator is required if

exposure limits are exceeded

or if working outside of a

certified chemical fume hood.

[3][5]

Protects against inhalation of

toxic mercury vapors and other

fumes.[3]
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WARNING: The preparation of sodium amalgam is a highly exothermic and dangerous

process that can generate sparks and cause localized boiling of mercury.[1] This procedure

must be performed in a certified chemical fume hood, under an inert atmosphere, and away

from any sources of water or ignition.

Setup:

Place a weighed quantity of mercury into a three-necked, round-bottom flask equipped

with a mechanical stirrer, a gas inlet for inert gas (dry nitrogen or argon), and a condenser.

[8]

Ensure the setup is securely clamped and placed within secondary containment.

Begin a gentle flow of inert gas through the flask.

Sodium Preparation:

Weigh the required amount of sodium metal under mineral oil.[9]

Cut the sodium into small pieces (e.g., ~5 grams each).[10]

Quickly rinse each piece of sodium with an anhydrous hydrocarbon solvent (e.g., heptane

or toluene) to remove the mineral oil, blot dry, and immediately introduce it into the

reaction flask.[9][11]

Amalgam Formation:

Begin vigorous stirring of the mercury.

Add the small pieces of sodium one at a time to the vigorously stirred mercury.[8][10] The

reaction is highly exothermic; control the rate of addition to prevent excessive temperature

increase or splashing.

After all the sodium has been added and the reaction subsides, the amalgam may be a

liquid or solid at room temperature, depending on the concentration. Amalgams with 2%

Na are solids at room temperature.[1]

Storage:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b078929?utm_src=pdf-body
https://en.wikipedia.org/wiki/Sodium_amalgam
https://grokipedia.com/page/Sodium_amalgam
https://pmc.ncbi.nlm.nih.gov/articles/PMC5287022/
https://prepchem.com/preparation-of-sodium-amalgam/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5287022/
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Sodium.pdf
https://grokipedia.com/page/Sodium_amalgam
https://prepchem.com/preparation-of-sodium-amalgam/
https://en.wikipedia.org/wiki/Sodium_amalgam
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Once cooled, the amalgam should be stored under an inert atmosphere (e.g., nitrogen or

anhydrous liquid paraffin) in a tightly sealed, properly labeled container.[1][3]

Store in a cool, dry, designated "water-free" area.[3]

Protocol 2: Quenching and Disposal of Sodium Amalgam Waste

WARNING: This procedure generates flammable hydrogen gas and should be performed in

a certified chemical fume hood with the sash positioned as low as possible. An appropriate

fire extinguisher (Class D) must be readily available. Never quench in a sealed container.[12]

Initial Setup:

Transfer the sodium amalgam waste to a flask suitable for the scale of quenching. For

solids, a non-reactive solvent like toluene can be added to facilitate stirring.[13]

Place the flask in an ice-water bath to manage heat generation.

Place the flask under a gentle stream of inert gas (e.g., nitrogen) with an outlet leading to

a bubbler.[13]

Stepwise Quenching:

Step 1 (Isopropanol): Slowly and dropwise, add a less reactive alcohol such as

isopropanol to the stirred amalgam suspension.[11] Control the addition rate to manage

the exothermic reaction and hydrogen evolution.

Step 2 (Ethanol/Methanol): Once the reaction with isopropanol subsides, slowly add a

more reactive alcohol like ethanol or methanol.[11]

Step 3 (Water): After the reaction with the second alcohol has ceased, very slowly add

water dropwise to quench any remaining reactive material.

Step 4 (Neutralization): Once gas evolution has completely stopped, allow the mixture to

warm to room temperature and stir for several hours to ensure complete reaction.[13]

Neutralize the resulting caustic solution by slowly adding a weak acid like citric or acetic

acid.[13]
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Waste Disposal:

The resulting solution contains mercury and must be collected as hazardous waste.[13]

Label the container clearly as "Hazardous Waste: Mercury and Sodium Salts."

Dispose of the waste through your institution's Environmental Health & Safety (EH&S)

department.

Protocol 3: Spill Management

Evacuation and Notification: Evacuate the immediate area of the spill. Notify personnel and

the lab supervisor.

Isolate and Secure: Remove all sources of ignition.[3] Do not use water on the spill.[3]

Personal Protective Equipment: Don the appropriate PPE as listed in Table 3, including

respiratory protection if necessary.

Cleanup:

Use spark-proof tools to carefully collect the spilled material.[3]

Vacuum or sweep up the material and place it into a suitable, labeled container for

disposal.[3]

The collected material must be quenched following Protocol 2 before disposal.

Decontamination: Decontaminate the spill area. For mercury contamination, specialized

mercury spill kits should be used.

Reporting: Report the incident to your institution's EH&S department.
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Start: Sodium Amalgam Reaction

1. Preparation & PPE
- Work in Fume Hood

- Wear Full PPE (Table 3)
- Ensure Class D Extinguisher is available

2. Handling & Reaction
- Handle under Inert Gas (N2)

- Use Spark-Proof Tools
- Maintain Dry Conditions

3. Quenching Waste
- Transfer waste to separate flask

- Cool in Ice Bath
- Follow Quenching Protocol 2

Critical Hazard:
Reacts violently with water, acids, 

and oxidizing agents.

4. Waste Disposal
- Collect quenched waste

- Label as 'Hazardous Mercury Waste'
- Contact EH&S for pickup

5. Final Cleanup
- Decontaminate Glassware

- Clean work area

End

Click to download full resolution via product page

Caption: General workflow for safely handling sodium amalgam in a laboratory setting.
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Start: Sodium Amalgam Waste

1. Setup in Fume Hood
- Place flask in Ice Bath

- Apply Inert Atmosphere (N2)

2. Add Isopropanol
- Add dropwise with stirring

- Control exothermic reaction

3. Add Ethanol/Methanol
- Add slowly after Step 2 reaction subsides

Reaction subsides

4. Add Water
- Add very slowly after Step 3 reaction ceases

Reaction subsides

5. Neutralize
- Warm to RT, stir for several hours

- Slowly add weak acid (e.g., citric acid)

Gas evolution stops

End: Collect as Mercury Waste

Click to download full resolution via product page
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Caption: Stepwise protocol for the safe quenching and neutralization of sodium amalgam
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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